2-Amino-2-[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]acetic acid

• IUPAC Name: 2-amino-2-[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]acetic acid
• InChI: InChI=1S/C9H12N2O4/c1-4-8(13)6(7(10)9(14)15)5(3-12)2-11-4/h2,7,12-13H,3,10H2,1H3,(H,14,15)
• InChI Key: ONKUFUVWKZFEIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=C1O)C(C(=O)O)N)CO
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol

Description

“2-Amino-2-[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]acetic acid” is related to Mycosporine-like amino acids (MAAs), which are small secondary metabolites produced by organisms that live in environments with high volumes of sunlight. They are commonly described as “microbial sunscreens”.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, Tris, or tris(hydroxymethyl)aminomethane, is an organic compound with the formula (HOCH2)3CNH2. It is extensively used in biochemistry and molecular biology as a component of buffer solutions. It contains a primary amine and thus undergoes the reactions associated with typical amines, e.g., condensations with aldehydes.

Chemical Reactions Analysis

Tris, a related compound, is known to undergo reactions associated with typical amines, such as condensations with aldehydes. It also complexes with metal ions in solution.

Safety and Hazards

The safety data sheet for Tris, a related compound, suggests that it is an irritant and recommends avoiding contact with skin, eyes, or clothing. It also advises against ingestion and inhalation.